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Compound of Interest

Compound Name: Calcium acrylate

Cat. No.: B1594391 Get Quote

Anhydrous Calcium Acrylate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Anhydrous calcium acrylate (Ca(C₃H₃O₂)₂) is a versatile monomer with significant potential in

polymer chemistry, materials science, and pharmaceutical applications. Its ability to form

polymers with diverse properties makes it a compound of interest for developing novel

materials and drug delivery systems. This technical guide provides a comprehensive overview

of anhydrous calcium acrylate, focusing on its synthesis, spectroscopic characterization, and

potential applications. Due to the absence of a publicly available, experimentally determined

crystal structure, this guide presents available spectroscopic data and theoretical

considerations.

Chemical and Physical Properties
Anhydrous calcium acrylate is a white powder. While a definitive crystal structure is not

publicly available, some fundamental properties have been reported.
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Property Value Source

Molecular Formula C₆H₆CaO₄ [1][2]

Molecular Weight 182.19 g/mol [1][2]

Appearance White powder [1]

Melting Point Remained unmelted at 250°C [1]

CAS Number 6292-01-9 [1]

Synthesis of Anhydrous Calcium Acrylate
A common method for the synthesis of anhydrous calcium acrylate involves the reaction of

acrylic acid with calcium oxide in a non-aqueous solvent, followed by the removal of water.

Experimental Protocol
The following protocol is based on a documented synthesis of calcium diacrylate[1]:

Reaction Setup: A 500 ml four-necked cylindrical reaction flask is equipped with a

mechanical stirrer, a thermometer, a dropping funnel, and a Dean-Stark trap.

Charging the Reactor: The flask is charged with 177 grams of toluene and 45 grams (0.804

moles) of calcium oxide.

Addition of Acrylic Acid: The mixture is heated to 50 ± 5°C. Subsequently, 118.69 grams

(1.648 moles) of acrylic acid are slowly added through the dropping funnel.

Reaction: The mixture is stirred at 50 ± 5°C for 2 hours.

Purification: The mixture is then subjected to vacuum distillation to remove 14.47 grams of

water and to recycle the toluene.

Drying: The resulting white powder is dried under vacuum until a constant mass is achieved.

The reported yield is 116.39 grams (78%).

Synthesis Workflow Diagram
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Caption: Synthesis workflow for anhydrous calcium acrylate.

Spectroscopic Characterization
While crystallographic data is unavailable, spectroscopic methods provide valuable insights

into the molecular structure of anhydrous calcium acrylate.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of synthesized calcium acrylate shows characteristic peaks that confirm

the formation of the salt.

Wavenumber (cm⁻¹) Assignment Reference

3370 (broad) O-H stretching (residual water) [1]

1642
C=C stretching of the acrylate

group
[1]

1536
Asymmetric stretching of the

carboxylate group (COO⁻)
[1]

1446
Symmetric stretching of the

carboxylate group (COO⁻)
[1]

1372, 1275 C-H bending [1]

1066 C-O stretching [1]

986, 963, 919, 837 C-H out-of-plane bending [1]

The significant shift of the carboxylate stretching bands compared to acrylic acid (which has a

C=O stretch around 1700 cm⁻¹) is indicative of the formation of the calcium salt[3][4][5][6][7].

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H-NMR spectrum provides information about the protons in the acrylate moiety.
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Chemical Shift (δ)
ppm

Multiplicity Assignment Reference

6.18-6.01 multiplet Vinyl protons (=CH₂) [1]

5.69 multiplet Vinyl proton (-CH=) [1]

The spectrum, recorded in a mixture of CDCl₃ and d₅-DMSO, confirms the presence of the

vinyl group in the acrylate structure[1][8][9][10][11].

Crystal Structure: Current Status and Theoretical
Considerations
As of the date of this guide, a comprehensive search of academic literature and

crystallographic databases has not yielded an experimentally determined crystal structure for

anhydrous calcium acrylate. Therefore, quantitative data such as unit cell parameters, space

group, and precise bond lengths and angles from single-crystal X-ray diffraction are not

available.

Theoretical studies using Density Functional Theory (DFT) have been employed to investigate

the binding between Ca²⁺ ions and acrylate molecules. These computational models can

provide estimates of bond lengths. For instance, theoretical Ca-O bond lengths in similar

systems have been calculated to be in the range of 2.205-2.220 Å. However, it is crucial to note

that these are theoretical values and may differ from experimental findings.

Polymerization and Applications
Anhydrous calcium acrylate is a monomer that can undergo polymerization to form

poly(calcium acrylate). This polymer and its copolymers have a range of potential

applications.

Free Radical Polymerization
Poly(calcium acrylate) can be synthesized via free radical polymerization. The process

involves initiation, propagation, and termination steps.

Caption: Simplified pathway for free radical polymerization.
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Potential Applications
Drug Delivery: The carboxylate groups in poly(calcium acrylate) can interact with various

drug molecules, making it a candidate for controlled-release drug delivery systems[12][13]

[14][15]. The polymer's properties can be tuned by copolymerization with other monomers.

Biomaterials: Calcium-containing polymers are of interest in bone tissue engineering and

other biomedical applications due to their biocompatibility[13].

Industrial Applications: Acrylate polymers are widely used as adhesives, coatings, and

absorbents. Poly(calcium acrylate) may offer unique properties in these areas, particularly

where interactions with calcium ions are beneficial, such as in cement formulations[16].

Thermal Properties
While specific thermal decomposition data for anhydrous calcium acrylate is not readily

available, the thermal behavior of other Group 2 metal salts can provide some insights. The

thermal decomposition of calcium carbonate and calcium nitrate typically yields calcium oxide

as the final solid product[17][18][19][20][21]. It is plausible that the thermal decomposition of

anhydrous calcium acrylate would also result in the formation of calcium oxide, along with the

evolution of organic decomposition products.

Conclusion
Anhydrous calcium acrylate is a chemical compound with significant potential, particularly as

a monomer for the synthesis of functional polymers. While its synthesis and spectroscopic

characteristics are documented, a definitive experimental crystal structure remains to be

elucidated. Further research, particularly single-crystal X-ray diffraction studies, is necessary to

fully characterize its solid-state structure. Such data would provide a more profound

understanding of its properties and could accelerate the development of new materials and

technologies based on this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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